Cas no 17678-20-5 (4-hydroxy-2-(hydroxymethyl)-5-methylfuran-3(2H)-one)

4-hydroxy-2-(hydroxymethyl)-5-methylfuran-3(2H)-one structure
17678-20-5 structure
Product Name:4-hydroxy-2-(hydroxymethyl)-5-methylfuran-3(2H)-one
CAS No:17678-20-5
MF:C6H8O4
MW:144.125322341919
CID:1369400
PubChem ID:3014989
Update Time:2025-04-20

4-hydroxy-2-(hydroxymethyl)-5-methylfuran-3(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 4-hydroxy-2-(hydroxymethyl)-5-methylfuran-3(2H)-one
    • 4-Hydroxy-2-(hydroxymethyl)-5-methyl-3(2H)-furanone
    • 4-hydroxy-2-(hydroxymethyl)-5-methylfuran-3-one
    • DTXSID00938854
    • SCHEMBL7769389
    • 17678-20-5
    • 3-Hydroxy-5-hydroxymethyl-2-methyl- (5H)-furan-4-on
    • Inchi: 1S/C6H8O4/c1-3-5(8)6(9)4(2-7)10-3/h4,7-8H,2H2,1H3
    • InChI Key: QWWDOOYYVCSCLB-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(C1CO)=O)O

Computed Properties

  • Exact Mass: 144.04224
  • Monoisotopic Mass: 144.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.425
  • Boiling Point: 303.2°C at 760 mmHg
  • Flash Point: 132.5°C
  • Refractive Index: 1.552
  • PSA: 66.76
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